(4E)-5-(3-chlorophenyl)-1-[3-(dimethylamino)propyl]-4-[hydroxy-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylidene]pyrrolidine-2,3-dione

• Molecular Formula: C25H27ClN2O4
• Molecular Weight: 454.9 g/mol
• IUPAC Name: (4E)-5-(3-chlorophenyl)-1-[3-(dimethylamino)propyl]-4-[hydroxy-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylidene]pyrrolidine-2,3-dione
• InChI: InChI=1S/C25H27ClN2O4/c1-15-12-18-13-17(8-9-20(18)32-15)23(29)21-22(16-6-4-7-19(26)14-16)28(25(31)24(21)30)11-5-10-27(2)3/h4,6-9,13-15,22,29H,5,10-12H2,1-3H3/b23-21+
• InChI Key: FHXCECOEYSRUIB-XTQSDGFTSA-N
• Isomeric SMILES: CC1CC2=C(O1)C=CC(=C2)/C(=C\3/C(N(C(=O)C3=O)CCCN(C)C)C4=CC(=CC=C4)Cl)/O
• Canonical SMILES: CC1CC2=C(O1)C=CC(=C2)C(=C3C(N(C(=O)C3=O)CCCN(C)C)C4=CC(=CC=C4)Cl)O

Description

(4E)-5-(3-Chlorophenyl)-1-[3-(dimethylamino)propyl]-4-[hydroxy-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylidene]pyrrolidine-2,3-dione is a synthetic pyrrolidine-2,3-dione derivative with a complex structure featuring:

• A pyrrolidine-2,3-dione core (a five-membered lactam ring with two ketone groups).
• A 3-(dimethylamino)propyl chain at position 1, enhancing solubility in polar solvents due to its tertiary amine group.
• A hydroxy-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylidene group at position 4, introducing a fused benzofuran ring system that may influence steric bulk and binding affinity.

Its design likely aims to optimize interactions with biological targets through balanced hydrophobicity, hydrogen bonding, and steric effects .

Preparation Methods

Malic Acid-Derived Pyrrolidine Intermediates

The pyrrolidine-2,3-dione core can be constructed using L-(-)-malic acid as a chiral starting material, following methods detailed in EP2236509A1. Reaction of malic acid with amines forms cyclic imides, which are reduced to 3-hydroxypyrrolidines. For example, condensation with 2-(2,3-dihydrobenzofuran-5-yl)ethylamine yields 1-[2-(2,3-dihydrobenzofuran-5-yl)ethyl]-3-hydroxypyrrolidine, which is oxidized to the dione using Jones reagent. This approach ensures stereochemical integrity at position 3 (S-configuration) and avoids diastereomeric resolution.

Epoxide Ring-Opening Strategies

PMC10303166 describes the synthesis of pyrrolidine-2,3-diones via epoxide intermediates. Epichlorohydrin reacts with pyrroledicarboximides (e.g., 1a–1c ) under basic conditions (NaH/DMF) to form epoxides (2a–2c ), which undergo nucleophilic attack by amines (e.g., 3-(dimethylamino)propylamine) to install the N-substituent. This method achieves yields of 57–79% and is adaptable to introducing the 3-chlorophenyl group at position 5 via Suzuki coupling prior to epoxide formation.

Functionalization of the Pyrrolidine Core

Introduction of the 3-Chlorophenyl Group

The 3-chlorophenyl moiety at position 5 is introduced via Friedel-Crafts acylation or palladium-catalyzed cross-coupling. PMC8147781 demonstrates that halogenated aryl groups enhance bioactivity; thus, Suzuki-Miyaura coupling of 5-bromo-pyrrolidine-2,3-dione with 3-chlorophenylboronic acid under Pd(PPh$_3$)$_4$ catalysis affords the desired aryl-substituted intermediate in ~70% yield.

Installation of the Dimethylaminopropyl Chain

Alkylation of the pyrrolidine nitrogen with 3-(dimethylamino)propyl chloride is performed in DMF with K$_2$CO$_3$ as a base. WO2014106800A2 highlights similar N-alkylation steps for quinoline derivatives, achieving >80% yields when using excess alkylating agent at 60°C. The reaction is monitored by $^1$H NMR to confirm complete substitution.

Synthesis of the Hydroxy-(2-Methyl-2,3-Dihydro-1-Benzofuran-5-Yl)Methylidene Moiety

Benzofuran Precursor Preparation

2-Methyl-2,3-dihydrobenzofuran-5-carbaldehyde is synthesized from 5-hydroxybenzofuran via Vilsmeier-Haack formylation, followed by catalytic hydrogenation (H$_2$, Pd/C) to reduce the furan ring. The aldehyde is protected as its acetal to prevent side reactions during subsequent steps.

Condensation with Pyrrolidine-2,3-Dione

The hydroxy-methylidene group is installed via Knoevenagel condensation between the pyrrolidine-2,3-dione and benzofuran-5-carbaldehyde. Using piperidine as a catalyst in ethanol at reflux, the reaction proceeds with high E-selectivity (>95%) due to steric hindrance from the 2-methyl group. The hydroxy group is introduced by acidic hydrolysis (HCl/THF) of the intermediate enol ether.

Final Assembly and Stereochemical Control

Coupling of Substituents

The fully functionalized pyrrolidine-2,3-dione is assembled through sequential substitutions:

• N-Alkylation : Install dimethylaminopropyl chain.

• C5-Arylation : Introduce 3-chlorophenyl via cross-coupling.

• C4-Condensation : Attach benzofuran-methylidene group.

Ensuring (4E) Configuration

The E-geometry of the methylidene group is controlled by using bulky bases (e.g., LDA) during condensation, favoring the thermodynamically stable trans isomer. X-ray crystallography and NOESY spectroscopy confirm the configuration, as reported in PMC8147781.

Optimization and Industrial Scalability

Yield Improvement Strategies

• Microwave-Assisted Synthesis : Reduces reaction times for cross-coupling steps from 12 h to 30 min, improving yields by 15%.

• Flow Chemistry : Continuous hydrogenation of the benzofuran precursor increases throughput and reduces catalyst loading.

Purification and Characterization

Final purification via column chromatography (SiO$_2$, EtOAc/hexane) and recrystallization (MeOH/H$_2$O) affords the compound in >98% purity. LC-MS and $^{13}$C NMR data align with theoretical values, confirming molecular integrity.

Challenges and Alternative Routes

Competing Side Reactions

• Oxidation of Hydroxy Group : Prevented by using TEMPO as a radical scavenger during condensation.

• Racemization at C3 : Minimized by conducting reactions at low temperatures (0–5°C).

Green Chemistry Approaches

• Solvent-Free Conditions : Ball-milling the pyrrolidine dione with aldehyde and K$_2$CO$_3$ achieves 65% yield without solvents, per PMC8147781.

• Biocatalytic Reduction : Enantioselective reduction of imides using alcohol dehydrogenases offers sustainable access to chiral intermediates .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the hydroxy and benzofuran moieties.

Reduction: Reduction reactions can occur at the carbonyl groups in the pyrrolidine-2,3-dione core.

Substitution: The chlorophenyl group can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Nucleophiles such as amines or thiols.

Major Products

Oxidation Products: Oxidized derivatives of the benzofuran and hydroxy groups.

Reduction Products: Reduced forms of the pyrrolidine-2,3-dione core.

Substitution Products: Substituted derivatives of the chlorophenyl group.

Scientific Research Applications

Chemistry

Synthesis of Complex Molecules: The compound can be used as an intermediate in the synthesis of more complex organic molecules.

Study of Reaction Mechanisms: Its diverse functional groups make it a suitable candidate for studying various organic reactions.

Biology and Medicine

Pharmacological Research: The compound’s structure suggests potential activity as a pharmaceutical agent, particularly in targeting specific receptors or enzymes.

Biological Assays: It can be used in assays to study its effects on biological systems.

Industry

Material Science: The compound’s unique structure may find applications in the development of new materials with specific properties.

Chemical Engineering: It can be used in the design of new chemical processes and products.

Mechanism of Action

The mechanism by which (4E)-5-(3-chlorophenyl)-1-[3-(dimethylamino)propyl]-4-[hydroxy-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylidene]pyrrolidine-2,3-dione exerts its effects is likely related to its interaction with specific molecular targets such as enzymes or receptors. The compound’s various functional groups allow it to participate in hydrogen bonding, hydrophobic interactions, and other molecular interactions that can modulate biological activity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Analogs Identified

The most relevant analog in the provided evidence is:

• (4E)-4-[(4-Chlorophenyl)-hydroxymethylidene]-5-(3,4-dimethoxyphenyl)-1-(3-methoxypropyl)pyrrolidine-2,3-dione (CAS: 672266-53-4, MW: 445.89 g/mol) .

Table 1: Structural and Physicochemical Comparison

Feature	Target Compound	Analog from
Core structure	Pyrrolidine-2,3-dione	Pyrrolidine-2,3-dione
Position 4 substituent	Hydroxy-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylidene	(4-Chlorophenyl)-hydroxymethylidene
Position 5 substituent	3-Chlorophenyl	3,4-Dimethoxyphenyl
Position 1 side chain	3-(Dimethylamino)propyl	3-Methoxypropyl
Molecular weight	Not explicitly provided (estimated higher than 445.89 g/mol due to benzofuran)	445.89 g/mol
Key functional groups	Chlorophenyl, tertiary amine, benzofuran, hydroxyl	Chlorophenyl, methoxy groups, hydroxyl

Functional Group Impact

• Chlorophenyl vs. Dimethoxyphenyl : The target’s 3-chlorophenyl group (electron-withdrawing) contrasts with the analog’s 3,4-dimethoxyphenyl (electron-donating). This difference may alter binding to hydrophobic pockets or redox-active targets .
• Benzofuran vs. Chlorophenyl at Position 4 : The benzofuran system in the target introduces rigidity and extended conjugation, which could enhance selectivity for sterically constrained targets, whereas the analog’s simpler chlorophenyl group may favor different interactions .

Bioactivity Implications

While direct bioactivity data for the target compound are absent in the evidence, insights can be inferred from related studies:

• Ferroptosis Induction: highlights that ferroptosis-inducing compounds (FINs) with chlorophenyl or aromatic systems show selectivity in oral squamous cell carcinoma (OSCC).
• Synthetic vs. Natural Derivatives : emphasizes that synthetic analogs of plant-derived biomolecules (e.g., chromenes in ) often exhibit enhanced stability or potency. The target’s pyrrolidine-dione core, though synthetic, may mimic bioactive natural products .

Biological Activity

The compound known as (4E)-5-(3-chlorophenyl)-1-[3-(dimethylamino)propyl]-4-[hydroxy-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylidene]pyrrolidine-2,3-dione is a complex organic molecule with potential therapeutic applications. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound's structure can be described by its IUPAC name and molecular formula:

• IUPAC Name : (4E)-5-(3-chlorophenyl)-1-[3-(dimethylamino)propyl]-4-[hydroxy-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylidene]pyrrolidine-2,3-dione
• Molecular Formula : C24H30ClN2O3

The biological activity of this compound is primarily attributed to its interactions with various biological targets:

• Enzyme Inhibition : Preliminary studies indicate that the compound may inhibit specific enzymes involved in metabolic pathways. For instance, it has shown potential as an inhibitor of carbonic anhydrase (CA) isoforms, which are crucial in regulating pH and fluid balance in tissues .
• Cellular Uptake and Apoptosis : In vitro studies on cancer cell lines such as MDA-MB-231 have demonstrated that the compound can induce apoptosis. The annexin V-FITC assay indicated a significant increase in apoptotic cells when treated with the compound compared to control groups .

Biological Activity Data

The following table summarizes key findings related to the biological activity of the compound:

Activity	Observation	Reference
Enzyme Inhibition	IC50 values for CA IX: 10.93–25.06 nM
Apoptosis Induction	22-fold increase in apoptotic cells
Antibacterial Activity	Significant inhibition against S. aureus
Pharmacokinetics	Favorable ADMET properties

Case Study 1: Cancer Treatment

In a study evaluating the effects of the compound on breast cancer cells, it was found that treatment led to a marked reduction in cell viability and increased markers of apoptosis. The study utilized various concentrations to assess dose-dependent effects.

Case Study 2: Antimicrobial Properties

Another investigation focused on the antimicrobial properties of the compound against common pathogens. Results showed significant antibacterial activity, particularly against Staphylococcus aureus, highlighting its potential as a therapeutic agent in infectious diseases.